Cas no 85819-28-9 (N-acetyl-9-deoxy-9-fluoroneuraminic acid)

• Product Name: N-acetyl-9-deoxy-9-fluoroneuraminic acid
• CAS No: 85819-28-9
• MF: C₁₁H₁₈FNO₈
• MW: 311.260927677155
• CID: 991070
• PubChem ID: 354333047
• Update Time: 2025-04-20

N-acetyl-9-deoxy-9-fluoroneuraminic acid Chemical and Physical Properties

Names and Identifiers

• N-acetyl-9-deoxy-9-fluoroneuraminic acid
• (4S,5R,6R,7S,8S)-5-acetamido-9-fluoro-4,6,7,8-tetrahydroxy-2-oxononanoic acid
• 5-Acetamido-3,5,9-trideoxy-9-fluoro-D-glycero-D-galacto-nonulopyranosonic Acid
• Nadfna
• DTXSID40235096
• 85819-28-9
• DTXCID40157587

• Inchi： 1S/C11H18FNO8/c1-4(14)13-8(5(15)2-6(16)11(20)21)10(19)9(18)7(17)3-12/h5,7-10,15,17-19H,2-3H2,1H3,(H,13,14)(H,20,21)/t5-,7+,8+,9+,10+/m0/s1
• InChI Key： CAYNAADKIUGQOQ-BOHATCBPSA-N
• SMILES： FC[C@H]([C@H]([C@@H]([C@@H]([C@H](CC(C(=O)O)=O)O)NC(C)=O)O)O)O

Computed Properties

• Exact Mass: 311.10164469g/mol
• Monoisotopic Mass: 311.10164469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Melting Point: 167°C(lit.)

N-acetyl-9-deoxy-9-fluoroneuraminic acid Security Information

• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives